2-(1,3-benzodioxol-5-yl)-5-{2-[4-(4-fluorophenyl)piperazin-1-yl]-2-oxoethyl}pyrazolo[1,5-a]pyrazin-4(5H)-one

• IUPAC Name: 2-(1,3-benzodioxol-5-yl)-5-[2-[4-(4-fluorophenyl)piperazin-1-yl]-2-oxoethyl]pyrazolo[1,5-a]pyrazin-4-one
• InChI: InChI=1S/C25H22FN5O4/c26-18-2-4-19(5-3-18)28-7-9-29(10-8-28)24(32)15-30-11-12-31-21(25(30)33)14-20(27-31)17-1-6-22-23(13-17)35-16-34-22/h1-6,11-14H,7-10,15-16H2
• InChI Key: BKDAVBYQGVTTAT-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=CC=C(C=C2)F)C(=O)CN3C=CN4C(=CC(=N4)C5=CC6=C(C=C5)OCO6)C3=O
• Molecular Formula: C25H22FN5O4
• Molecular Weight: 475.5 g/mol

Description

2-(1,3-benzodioxol-5-yl)-5-{2-[4-(4-fluorophenyl)piperazin-1-yl]-2-oxoethyl}pyrazolo[1,5-a]pyrazin-4(5H)-one is a useful research compound. Its molecular formula is C25H22FN5O4 and its molecular weight is 475.48. The purity is usually 95%.
BenchChem offers high-quality 2-(1,3-benzodioxol-5-yl)-5-{2-[4-(4-fluorophenyl)piperazin-1-yl]-2-oxoethyl}pyrazolo[1,5-a]pyrazin-4(5H)-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-(1,3-benzodioxol-5-yl)-5-{2-[4-(4-fluorophenyl)piperazin-1-yl]-2-oxoethyl}pyrazolo[1,5-a]pyrazin-4(5H)-one including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Anticancer Research

Specific Scientific Field

Oncology and medicinal chemistry.

2-(1,3-benzodioxol-5-yl)-5-{2-[4-(4-fluorophenyl)piperazin-1-yl]-2-oxoethyl}pyrazolo[1,5-a]pyrazin-4(5H)-one

has been investigated for its anticancer potential. Researchers have designed and synthesized a series of related compounds based on the indole nucleus, a privileged structural motif found in various biologically active molecules. These compounds were evaluated for their antiproliferative activity against cancer cell lines.

Experimental Procedures

Results and Outcomes

These 1-benzo[1,3]dioxol-5-yl-3-N-fused heteroaryl indoles serve as a template for further optimization and contribute to our understanding of indole-based anticancer molecules.

Agrochemical Research

Specific Scientific Field

Agricultural chemistry and crop protection.

Summary of the Application

Researchers investigate the compound’s potential as an agrochemical, aiming to develop novel pesticides or herbicides.

Experimental Procedures

Results and Outcomes

These are just a few of the diverse applications of this intriguing compound. Its versatility underscores its potential impact across various scientific domains. Researchers continue to explore its properties and applications, contributing to our understanding of its multifaceted role in science and industry.